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Compound of Interest

Compound Name: Titanium nitrate

Cat. No.: B8366583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of titanium(IV) nitrate, focusing on its

chemical identity, safety data, physicochemical properties, and applications, particularly as a

precursor in material synthesis. This document is intended to serve as a valuable resource for

professionals in research and development.

Chemical Identification and Properties
Titanium(IV) nitrate, also known as titanium tetranitrate, is an inorganic compound with the

chemical formula Ti(NO₃)₄. It is a volatile, colorless, and diamagnetic solid.[1] The primary CAS

number for anhydrous titanium(IV) nitrate is 12372-56-4. It is important to distinguish this from

other forms, such as hydrated titanium nitrate or titanyl nitrate [TiO(NO₃)₂].

Physicochemical and Spectroscopic Data
A summary of the key physical, chemical, and spectroscopic properties of titanium(IV) nitrate is

presented in Table 1. This data is essential for understanding its behavior in various

experimental conditions.
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Property Value

Molecular Formula Ti(NO₃)₄

Molar Mass 295.886 g/mol [1]

Appearance Colorless, volatile solid[1]

Density 2.192 g/cm³

Melting Point 58 °C (decomposes)[1]

Solubility

Reacts with water. Soluble in nonpolar solvents

like silicon tetrachloride and carbon

tetrachloride.[1]

Infrared Spectrum
Strong absorption at 1635 cm⁻¹, attributed to an

N-O vibrational mode.[1]

Safety Data Sheet (SDS) Summary
The following tables summarize the critical safety information for titanium(IV) nitrate.

Researchers must consult the full Safety Data Sheet before handling this chemical.

Hazards Identification
Hazard Class Hazard Statement

Oxidizing Solid H272: May intensify fire; oxidizer.

Skin Corrosion/Irritation
H314: Causes severe skin burns and eye

damage.

Eye Damage/Irritation
H314: Causes severe skin burns and eye

damage.

Precautionary Statements and First Aid
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Category
Precautionary Statement / First Aid
Measure

Prevention

P260: Do not breathe

dust/fume/gas/mist/vapors/spray. P264: Wash

skin thoroughly after handling. P280: Wear

protective gloves/protective clothing/eye

protection/face protection.

Response

P301+P330+P331: IF SWALLOWED: Rinse

mouth. Do NOT induce vomiting. P304+P340: IF

INHALED: Remove person to fresh air and keep

comfortable for breathing. P305+P351+P338: IF

IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. P316:

Get emergency medical help immediately. P363:

Wash contaminated clothing before reuse.

Storage P405: Store locked up.

Disposal

P501: Dispose of contents/container in

accordance with

local/regional/national/international regulations.

Note: The safety information is based on available SDS data and may not be exhaustive.[2]

Experimental Protocols
Titanium(IV) nitrate is primarily used as a precursor in the synthesis of other materials, most

notably titanium dioxide (TiO₂). Detailed experimental protocols for its direct application in drug

development are not widely available in the current literature.

Preparation of Titanium(IV) Nitrate
A common method for the synthesis of anhydrous titanium(IV) nitrate is the nitration of titanium

tetrachloride (TiCl₄) using dinitrogen pentoxide (N₂O₅).[1]

Reaction: TiCl₄ + 4 N₂O₅ → Ti(NO₃)₄ + 4 ClNO₂
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Hydrated forms of titanium nitrate can be produced by dissolving titanium compounds in nitric

acid.[1]

Synthesis of Titanium Dioxide (TiO₂) Nanoparticles
using a Sol-Gel Method
Titanium(IV) nitrate can be used as a titanium source in the sol-gel synthesis of TiO₂

nanoparticles. The following is a representative protocol.

Materials:

Titanium(IV) nitrate

Ethanol

Deionized water

Nitric acid (for pH adjustment)

Procedure:

Dissolve titanium(IV) nitrate in ethanol.

Separately, prepare a solution of deionized water and ethanol.

Slowly add the titanium nitrate solution to the water/ethanol mixture under vigorous stirring.

Adjust the pH of the resulting solution with nitric acid to control the hydrolysis and

condensation rates.

Continue stirring for a specified period (e.g., 20 minutes) to form a stable sol.

Allow the sol to age for 24 hours, during which it will transform into a gel.

Dry the gel at a specific temperature (e.g., 120 °C) to remove the solvent.

Calcine the dried gel at a higher temperature (e.g., 300 °C) for a set duration (e.g., 1 hour) to

obtain crystalline TiO₂ nanoparticles.[3]
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Signaling Pathways and Toxicological Data
There is a notable lack of specific toxicological data and studies on the signaling pathways

directly related to titanium(IV) nitrate in the available scientific literature. Most toxicological

research focuses on titanium dioxide (TiO₂) nanoparticles or titanium nitride (TiN). It is often

presumed that the biological effects of titanium nitrate are related to its hydrolysis products,

primarily TiO₂. Therefore, researchers should exercise caution and handle titanium(IV) nitrate

with the assumption that it may exhibit significant toxicity. The available SDS indicates that it is

corrosive and can cause severe skin and eye damage.[2]

Visualizations
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Caption: Synthesis pathway of Titanium(IV) Nitrate.

Experimental Workflow for TiO₂ Nanoparticle Synthesis
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Sol-Gel Synthesis of TiO₂ Nanoparticles
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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